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Compound of Interest

Compound Name: Bis(cyanopropyl)dichlorosilane

Cat. No.: B091294 Get Quote

Essential Safety and Handling Guide for
Bis(cyanopropyl)dichlorosilane
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Bis(cyanopropyl)dichlorosilane.

Adherence to these procedures is essential for ensuring laboratory safety and minimizing risk.

Bis(cyanopropyl)dichlorosilane is a corrosive chemical that reacts violently with water.[1] It is

crucial to handle this compound with appropriate personal protective equipment and within a

controlled environment to prevent exposure and injury.
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Property Value

CAS Number 1071-17-6[2]

Molecular Formula C8H12Cl2N2Si[2]

Molecular Weight 235.19 g/mol [2][3]

Appearance Colorless liquid[4]

Boiling Point 173-177 °C at 1 mmHg[2]

Density 1.166 g/cm³[2]

Flash Point 95 °C[2]

Primary Hazards

Causes severe skin burns and eye damage,

May cause respiratory irritation, Reacts violently

with water.[1]

Incompatibilities
Water, moisture, acids, alcohols, amines, and

oxidizing agents.[1][5]

Hazardous Decomposition

Reacts with water and moisture to form

hydrogen chloride (HCl) gas and organic acid

vapors.[1]

Personal Protective Equipment (PPE) Protocol
Strict adherence to the following PPE guidelines is mandatory when handling

Bis(cyanopropyl)dichlorosilane to prevent severe chemical burns and respiratory irritation.

1. Engineering Controls:

Always handle Bis(cyanopropyl)dichlorosilane in a well-ventilated area, preferably within

a certified chemical fume hood with good airflow.[1][5][6]

Ensure that a safety shower and an emergency eyewash station are immediately accessible

in the work area.[1][5]
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Use explosion-proof electrical equipment and ensure proper grounding and bonding of all

containers and transfer equipment to prevent static electricity buildup.[5][6][7]

2. Personal Protective Equipment:

Eye and Face Protection: Wear chemical safety goggles and a full-face shield.[5] Contact

lenses should not be worn when handling this chemical.[4][5]

Hand Protection: Wear neoprene or nitrile rubber gloves.[5] Inspect gloves for any signs of

degradation or puncture before use.

Skin and Body Protection: A chemical-resistant lab coat or apron over flame-retardant and

antistatic protective clothing is required.[5] Cuffless trousers should be worn outside of

shoes.[4]

Respiratory Protection: For routine operations within a fume hood, respiratory protection may

not be necessary. However, if there is a risk of inhalation exposure, a NIOSH-certified

respirator with a combination organic vapor/acid gas (yellow) cartridge is required.[1][5] In

situations with unknown concentrations or potential for high exposure, a self-contained

breathing apparatus (SCBA) must be used.[6][7]

Experimental Protocol: Safe Handling and Use
The following step-by-step procedure outlines the safe handling of

Bis(cyanopropyl)dichlorosilane from container opening to temporary storage of waste.

1. Preparation:

Ensure the work area (fume hood) is clean and free of incompatible materials, especially
water and other moisture sources.
Confirm that the safety shower and eyewash station are operational.
Assemble all necessary equipment and reagents before retrieving the
Bis(cyanopropyl)dichlorosilane container.
Don the required PPE as outlined in the section above.

2. Handling:

Ground the container before opening.[5]
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Slowly and carefully open the container to release any potential pressure buildup.
Use only compatible, dry, and clean glassware and equipment.
Dispense the required amount of the chemical, keeping the container opening away from
your face.
Tightly reseal the container immediately after use under an inert atmosphere if possible.[1][5]

3. Post-Handling:

Clean any contaminated surfaces in the fume hood.
Remove gloves using the proper technique to avoid skin contact and dispose of them in the
designated hazardous waste container.
Wash hands thoroughly with soap and water after completing the work and before leaving
the laboratory.[1]

Disposal Plan
All waste containing Bis(cyanopropyl)dichlorosilane must be treated as hazardous.

Waste Collection: Collect all liquid and solid waste in clearly labeled, sealed, and compatible

containers. Do not mix with water or other incompatible waste streams.

Neutralization: A common method for the disposal of chlorosilanes involves controlled

hydrolysis by slowly adding the chemical to a large volume of water, followed by

neutralization of the resulting hydrochloric acid with a suitable base.[4] This procedure

should only be carried out by trained personnel in a controlled environment.

Final Disposal: All chemical waste must be disposed of through your institution's

environmental health and safety office in accordance with local, state, and federal

regulations.[5][8]

Emergency Spill Response Workflow
In the event of a spill, follow the established emergency protocol. The logical workflow for

responding to a chemical spill is outlined below.
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Spill Occurs

Evacuate Immediate Area Seek Medical Attention
if Exposed

If personal exposure occurs

Alert Supervisor and
Safety Office

Don Appropriate PPE
(SCBA if necessary)

Small Spill?

Contain the Spill with
Inert Absorbent Material

(e.g., Dry Sand)

Collect Absorbed Material
into a Labeled Waste Container

Yes

Large Spill?

No

Dike the Spill Area

Yes

Decontaminate the Area

Dispose of Waste via
Safety Office

Cover with Alcohol-Resistant Foam

Click to download full resolution via product page

Caption: Workflow for Bis(cyanopropyl)dichlorosilane spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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